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Compound of Interest

Compound Name: 2-Pyridylethylmercaptan

Cat. No.: B013859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synonyms and alternative

nomenclature for the chemical compound 2-(2-mercaptoethyl)pyridine. A clear understanding of

the various names used to identify this compound is essential for accurate literature searches,

unambiguous communication in research and development, and proper chemical inventory

management.

Chemical Identity
The compound in focus is a pyridine derivative with a mercaptoethyl substituent at the second

position of the pyridine ring. Its unambiguous identification is crucial for scientific and

commercial purposes.

Tabulated Synonyms and Identifiers
The following tables summarize the various names and identifiers associated with 2-(2-

mercaptoethyl)pyridine, providing a quick reference for researchers.

Table 1: Common and Systematic Names
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Name Type Name

IUPAC Name 2-(pyridin-2-yl)ethanethiol[1]

Common Name 2-Mercaptoethylpyridine[1]

Alternative Name 2-Pyridineethanethiol[1]

Alternative Name 2-(2-Pyridyl)ethanethiol[1]

Alternative Name 2-(Pyridin-2-yl)ethane-1-thiol[1][2]

Abbreviation 2-PEM[1]

Table 2: Chemical Identifiers

Identifier Type Identifier

CAS Number 2044-28-2[1]

PubChem CID 150963[1]

DSSTox Substance ID DTXSID10174387[1]

EC Number 806-242-0[1]

Beilstein Registry Number 111206[1]

Nomenclature Relationships
The relationship between the different naming conventions can be visualized to understand

their hierarchy and context. The IUPAC name provides the systematic and universally accepted

identifier, while other names are more commonly used in literature and commercial catalogs.
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Systematic & Primary Identifiers

Common & Trivial Names

2-(pyridin-2-yl)ethanethiol

2-Mercaptoethylpyridine

is commonly known as

2-Pyridineethanethiol

is also known as

2-(2-Pyridyl)ethanethiol

is also known as

CAS: 2044-28-2

uniquely identifies

2-PEM

is abbreviated as

Click to download full resolution via product page

Caption: Hierarchical relationship of synonyms for 2-(2-mercaptoethyl)pyridine.

Distinction from Related Compounds
It is critical to distinguish 2-(2-mercaptoethyl)pyridine from structurally similar compounds that

may have different chemical properties and applications.

Table 3: Structurally Related but Distinct Compounds
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Compound Name CAS Number Key Structural Difference

2-Mercaptopyridine 2637-34-5[3]
The mercapto group is directly

attached to the pyridine ring.[3]

2-(Ethylthio)pyridine 19006-76-9[4]

The sulfur atom is part of an

ethylthio group, not a terminal

thiol.[4]

2-Pyridinemethanethiol 2044-73-7[5]

There is a single carbon

(methylene group) between

the pyridine ring and the thiol.

[5]

3-Pyridineethanethiol Not specified

The mercaptoethyl group is at

the 3-position of the pyridine

ring.[6]

4-(2-Thioethyl)pyridine Not specified

The mercaptoethyl group is at

the 4-position of the pyridine

ring.[7]

This guide serves as a foundational reference for the accurate identification and

communication regarding 2-(2-mercaptoethyl)pyridine. For experimental protocols and detailed

physicochemical data, researchers are encouraged to consult the primary literature and

chemical databases using the identifiers provided herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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